Methyl (methylsulfanyl)carbamate

• CAS: 41744-82-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Metabolic Degradation of Methyl (methylsulfanyl)carbamate

Executive Summary

The term "Methyl (methylsulfanyl)carbamate" is not a standardized chemical name but is structurally characteristic of the oxime carbamate class of insecticides. The most prominent and extensively studied member of this class is Methomyl (S-methyl N-(methylcarbamoyloxy)thioacetimidate). This guide provides a comprehensive technical overview of the metabolic degradation pathways of Methomyl, serving as a representative model for this chemical family. We will explore the primary enzymatic transformations, including hydrolysis and oxidation, that govern its detoxification and bioactivation in mammals, as well as the crucial role of microbial consortia in its environmental remediation. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental methodologies used to elucidate these complex pathways.

Introduction: The Chemical and Toxicological Context

Methomyl is a broad-spectrum, reversible acetylcholinesterase (AChE) inhibitor used extensively in agriculture to control a wide range of insect pests.[1][2][3] Its efficacy stems from its ability to carbamylate the active site of AChE, leading to an accumulation of the neurotransmitter acetylcholine and subsequent nerve and tissue failure in target organisms.[2][4] However, this mechanism also confers high acute toxicity to non-target species, including mammals.[3][5] Understanding the metabolic fate of Methomyl is therefore critical for assessing its toxicological risk, environmental persistence, and for developing effective bioremediation strategies.

The metabolism of Methomyl is rapid and extensive in animal systems, proceeding primarily through two major competing pathways: hydrolysis and oxidation.[6][7] These transformations are followed by further degradation and excretion, ensuring that the parent compound does not typically persist in the body.[8][9][10]

Mammalian Metabolic Pathways: A Duality of Detoxification and Bioactivation

In mammals, the liver is the primary site of xenobiotic metabolism, where Methomyl undergoes Phase I and Phase II enzymatic reactions. The mixed-function oxidase system, involving cytochrome P450 (CYP450) enzymes, is a key player in its degradation.[2][6][11]

Phase I Metabolism: The Core Transformations

Phase I reactions introduce or expose functional groups, fundamentally altering the molecule's structure and biological activity.

a) Hydrolysis: The Primary Detoxification Route

The principal detoxification pathway for Methomyl is the hydrolysis of the carbamate ester linkage.[6][12] This reaction is catalyzed by carboxylesterases and cleaves the molecule into two main, less toxic products: S-methyl-N-hydroxythioacetimidate (commonly known as Methomyl oxime) and methylcarbamic acid.[6][13][14] Methylcarbamic acid is unstable and further degrades to methylamine and carbon dioxide. Methomyl oxime can undergo further metabolism and elimination.[2][5][8]

b) Oxidation: A Pathway of Bioactivation

Concurrently, the sulfur atom in the methylsulfanyl group is susceptible to oxidation by CYP450 enzymes. This process is of significant toxicological concern as it leads to bioactivation—the formation of metabolites with equal or greater toxicity than the parent compound.

• Sulfoxidation: The initial oxidation converts Methomyl to Methomyl sulfoxide .

• Sulfonation: Further oxidation of the sulfoxide yields Methomyl sulfone .

While not explicitly detailed in the provided search results, the oxidation of similar sulfur-containing carbamates like aldicarb to its sulfoxide and sulfone metabolites is a well-established bioactivation pathway.[15][16][17] These oxidative metabolites are also potent AChE inhibitors.

c) Isomerization and Fragmentation

Studies in rats have revealed another layer of complexity involving the isomerization of syn-Methomyl (the commercial, insecticidal form) to its anti-isomer.[5] This isomerization influences the final breakdown products. The syn-isomer's degradation pathway favors the ultimate production of CO2, while the anti-isomer's pathway predominantly yields acetonitrile .[5] Acetonitrile has been identified as a major volatile metabolite in rats, goats, and hens, alongside carbon dioxide.[5][9]

Phase II Metabolism: Conjugation and Excretion

Following Phase I transformations, the resulting metabolites can undergo Phase II conjugation reactions to increase their water solubility and facilitate excretion. A notable pathway involves the displacement of the S-methyl group by glutathione, which is subsequently processed to form a mercapturic acid derivative, a significant metabolite found in rat urine.[6][11][18] An unusual "double conjugate" of acetonitrile, involving both cysteine and sulfate, has also been identified in the excreta of goats, chickens, and monkeys, highlighting the diverse and complex conjugation pathways.[19]

The overall metabolic process is highly efficient. In rats, following an oral dose, approximately 80% of the administered dose is eliminated in urine and expired air within 24 hours.[9]

Fig. 1: Simplified mammalian metabolic pathway of Methomyl.

Microbial Degradation: Environmental Remediation

In soil and water, microbial degradation is a primary route for Methomyl dissipation and is considered a cost-effective and environmentally friendly remediation approach.[2][20][21] Several bacterial species have been identified that can utilize Methomyl as a carbon or nitrogen source.[2][20]

A key microbial pathway involves a synergistic relationship between different bacterial strains. For instance, a consortium of Aminobacter sp. MDW-2 and Afipia sp. MDW-3 has been shown to completely degrade Methomyl.[13][14]

• Aminobacter sp. MDW-2 first hydrolyzes Methomyl to Methomyl oxime and methylcarbamic acid.[13][14] It utilizes the methylcarbamic acid as a carbon source for growth.[13][14] A specific enzyme, Carbamate C-N Hydrolase (AmeH), has been identified in this strain as responsible for this initial detoxification step.[22]

• Afipia sp. MDW-3 then degrades the Methomyl oxime, which cannot be metabolized by the Aminobacter strain.[13][14]

Other studies have identified additional metabolites from microbial consortia, including ethanamine, 1,2-dimethyldisulfane, and acetaldehyde, suggesting that after the initial hydrolysis, cleavage of the C-S bond and subsequent metabolism occurs.[23]

Methodologies for Elucidating Metabolic Pathways

The determination of these degradation pathways relies on a combination of in vitro and in vivo experiments coupled with advanced analytical techniques.

Experimental Protocol: In Vitro Metabolism using Liver Microsomes

This protocol is a foundational in vitro method to study Phase I oxidative metabolism.

Objective: To determine the rate of Methomyl degradation by cytochrome P450 enzymes and identify oxidative metabolites.

Causality: Liver microsomes are vesicles of the endoplasmic reticulum rich in CYP450 enzymes.[18] An NADPH-generating system is required as a cofactor to supply the reducing equivalents for the CYP450 catalytic cycle.[11]

Methodology:

• Preparation:

  • Prepare a buffer solution (e.g., 100 mM potassium phosphate, pH 7.4).

  • Prepare an NADPH-generating system containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase.

  • Thaw pooled liver microsomes (e.g., from rat, human) on ice. Determine protein concentration via a Bradford or BCA assay.

• Incubation:

  • In a microcentrifuge tube, combine the buffer, liver microsomes (e.g., 0.5 mg/mL final concentration), and Methomyl (at various concentrations to determine kinetics).

  • Pre-incubate the mixture at 37°C for 5 minutes to equilibrate.

  • Initiate the reaction by adding the NADPH-generating system.

• Self-Validation & Controls:

  • Negative Control 1 (No Cofactor): Run a parallel incubation without the NADPH-generating system. This confirms the reaction is NADPH-dependent.

  • Negative Control 2 (Heat-Inactivated): Run a parallel incubation with microsomes that have been boiled for 10 minutes. This confirms the degradation is enzymatic and not due to chemical instability.

• Termination and Sample Preparation:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile. This precipitates the microsomal proteins.

  • Vortex the sample and centrifuge at >10,000 x g for 10 minutes to pellet the protein.

  • Transfer the supernatant to an HPLC vial for analysis.

• Analysis:

  • Analyze the samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[24] Monitor for the disappearance of the parent Methomyl and the appearance of predicted metabolites like Methomyl sulfoxide.

Fig. 2: Experimental workflow for an in vitro microsomal assay.

Analytical Techniques

The identification and quantification of Methomyl and its metabolites from complex biological or environmental matrices require sensitive and specific analytical methods.

• Sample Preparation: Solid samples are typically extracted with organic solvents, followed by solvent partitioning and column clean-up.[8] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for pesticide analysis in various matrices.[24]

• Detection: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the primary separation techniques.[8] Mass Spectrometry (MS), particularly tandem mass spectrometry (MS/MS) or high-resolution MS (e.g., Q-TOF), is used for definitive identification and quantification due to its high sensitivity and specificity.[24][25]

Quantitative Data from Metabolic Studies

The following table summarizes key quantitative findings from various studies on Methomyl metabolism.

Parameter	Organism/System	Value	Significance	Reference
Oral LD₅₀	Rat	17-45 mg/kg	High acute oral toxicity	[8]
Excretion (Oral Dose)	Rat	~80% in 24h (urine & air)	Rapid elimination	[9]
Metabolite Ratio (Air)	Rat	Acetonitrile:CO₂ ≈ 2:1	Shows competing degradation pathways	[5]
Enzyme Kinetics (AmeH)	Aminobacter sp.	Kₘ = 87.5 µM	High affinity of the microbial enzyme for Methomyl	[22]
Enzyme Kinetics (AmeH)	Aminobacter sp.	kcat = 345.2 s⁻¹	High catalytic turnover rate	[22]
Environmental Half-life	Soil	7-50 days	Variable persistence depending on conditions	[8][21]

Conclusion and Future Perspectives

The metabolic degradation of Methomyl is a multifaceted process involving competing pathways of hydrolysis-driven detoxification and oxidation-driven bioactivation in mammals. In the environment, microbial consortia play a vital role in its complete mineralization through synergistic hydrolytic activities. The elucidation of these pathways has been made possible through rigorous experimental designs, including in vitro enzyme assays and in vivo animal studies, coupled with powerful analytical techniques like LC-MS/MS.

Future research should focus on further characterizing the specific human cytochrome P450 isoforms responsible for Methomyl oxidation to better predict individual susceptibility and potential drug interactions. Additionally, advancing the understanding of the genetic determinants of microbial degradation pathways will be key to developing more efficient and robust bioremediation technologies for contaminated sites.

References

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• Lin, Z., et al. (2020). Current Approaches to and Future Perspectives on Methomyl Degradation in Contaminated Soil/Water Environments. International Journal of Environmental Research and Public Health. [Link]

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• Wang, Y., et al. (2022). Hydrolysis Mechanism of Carbamate Methomyl by a Novel Esterase PestE: A QM/MM Approach. International Journal of Molecular Sciences. [Link]

• Zhang, C., et al. (2017). Degradation of methomyl by the combination of Aminobacter sp. MDW-2 and Afipia sp. MDW-3. PubMed. [Link]

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• Eto, F. Y., & Kuto, F. (1983). The analysis of methomyl, a carbamate pesticide, in post-mortem samples. Journal of Analytical Toxicology. [Link]

• El-Demerdash, F. M., et al. (2023). Investigating the Acute Metabolic Effects of the N-Methyl Carbamate Insecticide, Methomyl, on Mouse Liver. International Journal of Molecular Sciences. [Link]

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• Buchweitz, J., et al. (2013). Determination of methomyl in the stomach contents of baited wildlife by gas chromatography-mass spectrometry. Journal of Veterinary Diagnostic Investigation. [Link]

• Fairbrother, A., et al. (2013). Environmental Fate and Toxicology of Methomyl. ResearchGate. [Link]

• de Oliveira Sampaio Dantas, Á., & Teixeira, A. C. S. C. (2024). Environmental fate of methomyl pesticide in river water. Journal of Environmental Management. [Link]

• Phattakar, P., et al. (2018). Correlation between Methomyl Insecticide Concentration with Cholinesterase in Blood and Postmortem Interval in Cases Died from M. Journal of Medical Association of Thailand. [Link]

• Tulliez, J. E., & Peleran, J. C. (1997). Identification of a Novel Animal Metabolite of Methomyl Insecticide. Journal of Agricultural and Food Chemistry. [Link]

• Gayathri, D. S., et al. (2008). Effect of methomyl on hepatic mixed function oxidases in rats. Indian Journal of Pharmacology. [Link]

• Wang, X., et al. (2021). Carbamate C-N Hydrolase Gene ameH Responsible for the Detoxification Step of Methomyl Degradation in Aminobacter aminovorans Strain MDW-2. Applied and Environmental Microbiology. [Link]

• Siddique, Y. H., et al. (2013). Carbamate insecticide methomyl confers cytotoxicity through DNA damage induction. Experimental and Toxicologic Pathology. [Link]

• El-Demerdash, F. M. (2011). Methomyl induced alteration in mice hepatic-oxidative status. ResearchGate. [Link]

• He, D., et al. (2022). Oxidative stress induced by methomyl exposure reduces the quality of early embryo development in mice. Zygote. [Link]

• Li, Y., et al. (2024). Sub-Chronic Methomyl Exposure Induces Oxidative Stress and Inflammatory Responses in Zebrafish with Higher Female Susceptibility. Toxics. [Link]

• Author not specified. (Year not specified). Effect of Methomyl on the Phenobarbital and Benzo [a] Pyrene Induced Hepatic Microsomal Mixed Function Oxidase System in Rats. Source not specified. [Link]

• World Health Organization. (1986). 747. Methomyl (Pesticide residues in food: 1986 evaluations Part II Toxicology). International Programme on Chemical Safety. [Link]

• Tawfik, S.M., & Abdel-Hamid, F.M. (1993). Biochemical toxicology studies of methomyl and its kinetic reaction with cholinesterase in rats. IAEA. [Link]

• Obach, R. S., et al. (2018). In Vitro Drug-Drug Interaction Potential of Sulfoxide and/or Sulfone Metabolites of Albendazole, Triclabendazole, Aldicarb, Methiocarb, Montelukast and Ziprasidone. Drug Metabolism and Disposition. [Link]

• Author not specified. (Year not specified). Structures of parent drugs and sulfoxide/sulfone metabolites of methiocarb, aldicarb, montelukast, ziprasidone, albendazole and triclabendazole. ResearchGate. [Link]

• Obach, R. S., et al. (2018). In Vitro Drug-Drug Interaction Potential of Sulfoxide and/or Sulfone Metabolites of Albendazole, Triclabendazole, Aldicarb, Methiocarb, Montelukast and Ziprasidone. Drug Metabolism and Disposition. [Link]

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Methyl (methylsulfanyl)carbamate material safety data sheet and toxicity profile

Executive Summary

Methyl (methylsulfanyl)carbamate (CAS: 41744-82-5) is a highly specialized thioether-substituted carbamate compound. In drug development and agrochemical research, carbamate derivatives are primarily investigated for their ability to modulate cholinergic neurotransmission. The presence of the methylsulfanyl moiety alters the compound's lipophilicity, influencing its penetration across the blood-brain barrier (BBB) and the onset speed of central nervous system (CNS) effects.

This whitepaper provides an in-depth analysis of the compound's toxicological profile, a comprehensive Material Safety Data Sheet (MSDS) framework, and field-proven experimental protocols for quantifying its primary mechanism of action: the reversible inhibition of acetylcholinesterase (AChE).

Chemical Identity & Physicochemical Properties

To facilitate accurate handling and formulation in laboratory settings, the core chemical parameters of Methyl (methylsulfanyl)carbamate are summarized below.

Property	Specification
Chemical Name	Methyl (methylsulfanyl)carbamate
CAS Registry Number	41744-82-5
Structural Class	Thioether-substituted N-methyl carbamate
Primary Target	Acetylcholinesterase (AChE)
Mechanism of Action	Reversible carbamylation of serine hydroxyl
Toxidrome	Cholinergic (Muscarinic and Nicotinic)
Solubility Profile	Soluble in organic solvents (DMSO, Methanol); moderately soluble in aqueous buffers

Toxicodynamics & Mechanism of Action

The toxicity of Methyl (methylsulfanyl)carbamate is driven by its interaction with acetylcholinesterase (AChE) at neuronal synapses and neuromuscular junctions[1].

The Carbamylation Process

Unlike organophosphates (OPs) which permanently phosphorylate the enzyme (a process known as "aging"), carbamates act as reversible inhibitors[1]. The carbamate moiety undergoes a nucleophilic attack by the serine hydroxyl group within the AChE active site. This forms a carbamylated enzyme intermediate, effectively blocking the enzyme from hydrolyzing its natural substrate, acetylcholine (ACh)[2].

Because the spontaneous decarbamylation (hydrolysis of the enzyme-inhibitor complex) occurs relatively rapidly, the duration of toxicity is typically self-limiting, often resolving within 24 hours[1]. However, during the inhibition window, the massive accumulation of ACh leads to severe overstimulation of both muscarinic and nicotinic receptors[2].

Figure 1: Toxicodynamic pathway of AChE inhibition and subsequent cholinergic toxidrome.

Material Safety Data Sheet (MSDS) & Clinical Management

Due to its potent neurotoxic potential, strict adherence to safety protocols is mandatory when handling Methyl (methylsulfanyl)carbamate.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: All weighing, dissolution, and assay preparations must be conducted within a certified Class II biological safety cabinet or a chemical fume hood to prevent inhalation of aerosolized particulates[3].

• Dermal Protection: Double-gloving with nitrile gloves is required. Carbamates can be readily absorbed through the skin, leading to rapid systemic toxicity[3].

First Aid and Clinical Antidotes

If exposure occurs, the clinical presentation will follow the DUMBBELS toxidrome: Defecation, Urination, Miosis, Bronchospasm/Bronchorrhea, Emesis, Lacrimation, and Salivation[1].

• Self-Validating Clinical Endpoint: The primary treatment is the administration of Atropine (a competitive muscarinic antagonist). The administration of atropine must be titrated not to heart rate, but to the clearing of respiratory secretions (bronchorrhea)[2]. This provides a direct, observable physiological endpoint confirming the antidote is effectively outcompeting the accumulated acetylcholine at muscarinic receptors.

• Contraindications: Unlike organophosphate poisoning, the use of oximes (e.g., Pralidoxime / 2-PAM) is generally not recommended for carbamate toxicity. The AChE-carbamate complex spontaneously hydrolyzes rapidly, and oximes may paradoxically increase toxicity or offer no clinical benefit[3].

Experimental Workflows: In Vitro AChE Inhibition Profiling

To quantify the inhibitory potency (IC50) of Methyl (methylsulfanyl)carbamate, researchers utilize a modified Ellman's Assay. This colorimetric protocol is the gold standard for cholinesterase activity measurement[4].

Scientific Rationale & System Design

• Why Pre-incubate? Carbamylation is a time-dependent covalent modification. Pre-incubating the enzyme with the carbamate allows the system to reach a steady-state of inhibition before the substrate is introduced, preventing competitive substrate-masking effects.

• Why DTNB? Ellman's reagent (DTNB) specifically reacts with the free sulfhydryl group of thiocholine (the product of acetylthiocholine hydrolysis) to form 5-thio-2-nitrobenzoate (TNB-). TNB- is a yellow anion that absorbs strongly at 412 nm, providing a highly sensitive, real-time colorimetric readout[4].

• Self-Validation: The assay must include a "Blank" (no enzyme) to account for the spontaneous hydrolysis of the substrate, and a "100% Activity Control" (enzyme + vehicle) to establish the baseline uninhibited reaction rate.

Step-by-Step Ellman's Assay Protocol

• Buffer Preparation: Prepare 0.1 M Sodium Phosphate buffer (pH 8.0). Causality: AChE activity and the DTNB reaction are highly pH-dependent; pH 8.0 optimizes the nucleophilic attack of thiocholine on DTNB.

• Reagent Formulation:

  • Prepare 15 mM Acetylthiocholine iodide (ATCh) in deionized water.

  • Prepare 3 mM DTNB in phosphate buffer containing 0.1 M NaCl and 0.02 M MgCl2.

• Inhibitor Dilution: Create a serial dilution of Methyl (methylsulfanyl)carbamate in DMSO (final assay concentration of DMSO should not exceed 1% to prevent solvent-induced enzyme denaturation).

• Pre-Incubation: In a 96-well microplate, combine 140 µL of Phosphate buffer, 20 µL of AChE enzyme solution (0.2 U/mL), and 20 µL of the inhibitor dilution. Incubate at 37°C for exactly 15 minutes.

• Reaction Initiation: Add 10 µL of DTNB and 10 µL of ATCh to all wells to initiate the reaction.

• Kinetic Readout: Immediately transfer the plate to a microplate reader. Measure the absorbance continuously at 412 nm for 10 minutes at 37°C.

• Data Analysis: Calculate the initial velocity (V0) from the linear portion of the absorbance curve. Normalize the data against the 100% Activity Control to determine the IC50 using non-linear regression.

Figure 2: Experimental workflow for in vitro AChE inhibition profiling using Ellman's Assay.

References

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• GREEN SYNTHESIS OF SILVER NANOPARTICLES FROM Scoparia dulcis L.

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A Technical Guide to the Preliminary In Vitro Enzyme Inhibition Screening of Methyl (methylsulfanyl)carbamate

Abstract

This technical guide provides a comprehensive framework for conducting the preliminary in vitro enzyme inhibition screening of Methyl (methylsulfanyl)carbamate. As a compound featuring a carbamate functional group, its potential as an enzyme inhibitor warrants systematic investigation. This document moves beyond a simple recitation of protocols, instead focusing on the underlying scientific rationale for experimental design, the establishment of self-validating assays, and the logical interpretation of preliminary data. We present detailed, step-by-step protocols for screening against a rationally selected panel of enzymes: Acetylcholinesterase (AChE) as the hypothesis-driven primary target, and Tyrosinase and Urease as secondary targets to assess inhibitory specificity. The methodologies are grounded in established biochemical principles to ensure data integrity and reproducibility, providing researchers, scientists, and drug development professionals with a robust starting point for evaluating the bioactivity of this and similar molecules.

Part 1: Introduction and Rationale

The Target Compound: Methyl (methylsulfanyl)carbamate

Methyl (methylsulfanyl)carbamate belongs to the carbamate class of organic compounds, characterized by the carbamate ester functional group (-OC(O)N-). The broader family of carbamates is diverse, with many derivatives used extensively as pesticides, insecticides, and even in human pharmacotherapy.[1][2] A well-established mechanism of action for many insecticidal carbamates is the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system of both insects and mammals.[3][4]

The structure of Methyl (methylsulfanyl)carbamate, which includes the core methylcarbamate moiety, strongly suggests that AChE is a probable biological target.[2][] This hypothesis forms the cornerstone of our primary screening strategy. However, a thorough preliminary investigation must also explore the compound's specificity to avoid mischaracterization as a promiscuous or non-specific inhibitor.

The Imperative of Preliminary In Vitro Screening

In vitro enzyme assays are a foundational tool in modern drug discovery and toxicology.[6] They provide a controlled, simplified environment to study the direct interaction between a compound and a specific enzyme, free from the complexities of a cellular or whole-organism system.[6][7] This approach allows for the rapid and cost-effective identification of "hits"—compounds that modulate the activity of a target enzyme.[8] A well-designed preliminary screen serves to:

• Validate or refute a primary mechanistic hypothesis.

• Quantify the potency of the interaction, typically as a half-maximal inhibitory concentration (IC50).

• Assess the specificity of the compound by testing it against unrelated enzymes.

• Prioritize compounds for more complex and resource-intensive downstream studies.

Rationale for Target Enzyme Selection

A robust preliminary screen utilizes a strategically chosen panel of enzymes. For Methyl (methylsulfanyl)carbamate, we propose the following panel:

• Primary Target (Hypothesis-Driven): Acetylcholinesterase (AChE). As discussed, the carbamate structure makes AChE the most logical primary target. Inhibition of this enzyme has significant implications in both toxicology and medicine, being the mechanism behind many insecticides and treatments for Alzheimer's disease and myasthenia gravis.[2][9]

• Secondary Target 1 (Specificity Control): Mushroom Tyrosinase. Tyrosinase is a copper-containing monooxygenase that plays a key role in melanin biosynthesis.[10][11] It is a common target in the cosmetics industry for skin-lightening agents.[10] Its distinct structure and catalytic mechanism (an oxidoreductase) relative to AChE (a hydrolase) make it an excellent choice for assessing specificity.

• Secondary Target 2 (Specificity Control): Jack Bean Urease. Urease is a nickel-containing enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide.[12] It is a target for developing treatments for infections caused by pathogens like Helicobacter pylori and in agricultural applications to prevent fertilizer degradation.[12] As a hydrolase with a different substrate and metal cofactor requirement than AChE, it provides another valuable data point for specificity.

Part 2: Core Principles of Enzyme Inhibition Assays

Foundational Concepts in Steady-State Enzyme Kinetics

To generate reliable data, it is crucial to adhere to the principles of steady-state enzyme kinetics. The primary goal is to measure the initial velocity (V₀) of the reaction, which is the rate at the very beginning of the reaction when substrate concentration is not yet limiting.[13] This ensures that the observed effects are due to the inhibitor's action and not other factors like substrate depletion or product inhibition.[14] The key metric derived from a preliminary screen is the IC50 value , which represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%.[14] This value is a critical measure of an inhibitor's potency.

Designing Self-Validating Assays

The trustworthiness of a protocol is ensured by designing it as a self-validating system. This is achieved through the meticulous inclusion of controls and adherence to established biochemical practices.

• Solvent Control: Since many organic compounds are dissolved in solvents like Dimethyl Sulfoxide (DMSO), it's essential to include a control containing the highest concentration of the solvent used in the experiment. This verifies that the solvent itself does not inhibit or activate the enzyme.[15]

• Negative Control (100% Activity): This reaction contains all components except the inhibitor, establishing the baseline maximum enzyme activity (Vmax) under the assay conditions.[16]

• Positive Control (Known Inhibitor): Each assay must include a known inhibitor for that specific enzyme. This validates that the assay is capable of detecting inhibition. For example, Galantamine or Donepezil for AChE, Kojic Acid for Tyrosinase[10][17], and Acetohydroxamic Acid for Urease.

• Linear Range: The assay must be optimized to operate within a linear range, where the product formation is directly proportional to time and enzyme concentration.[13] This is confirmed by running a time-course experiment at various enzyme concentrations.

Data Analysis and Interpretation

The primary output of the screening assays is typically absorbance. The percentage of enzyme inhibition is calculated using the following formula:

% Inhibition = [1 - (AbsSample - AbsSample Blank) / (AbsControl - AbsControl Blank)] x 100

Where:

• AbsSample: Absorbance of the well with enzyme, substrate, and test compound.

• AbsSample Blank: Absorbance of the well with substrate and test compound (no enzyme).

• AbsControl: Absorbance of the well with enzyme and substrate (no inhibitor).

• AbsControl Blank: Absorbance of the well with substrate only (no enzyme or inhibitor).

The IC50 value is determined by performing the assay with a range of inhibitor concentrations (a dose-response curve). The resulting % inhibition values are plotted against the logarithm of the inhibitor concentration, and the data are fitted to a suitable sigmoidal dose-response curve using non-linear regression.[14]

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for the preliminary screening process.

General Experimental Workflow

The overall workflow for screening the test compound against each enzyme target follows a consistent pattern, illustrated below.

Caption: General workflow for in vitro enzyme inhibition screening.

Reagent and Stock Solution Preparation

• Test Compound: Prepare a 10 mM stock solution of Methyl (methylsulfanyl)carbamate in DMSO. From this stock, create a series of serial dilutions (e.g., 5 mM, 2.5 mM, etc.) in DMSO to achieve the final desired concentrations in the assay wells. The final DMSO concentration in the assay should not exceed 1-2% to avoid affecting enzyme activity.[10]

• Buffers: All buffers should be prepared with high-purity water and pH-adjusted accurately at the temperature of the assay.

  • Phosphate Buffer (for AChE): 0.1 M Sodium Phosphate, pH 8.0.

  • Phosphate Buffer (for Tyrosinase): 0.1 M Sodium Phosphate, pH 6.8.[17]

  • Phosphate Buffer (for Urease): 0.1 M Sodium Phosphate, pH 7.4, containing 1 mM EDTA.

Protocol 1: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This protocol is based on the widely used Ellman's method, which measures the production of thiocholine.[9] Thiocholine reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is detected spectrophotometrically at 412 nm.[9][18]

Materials:

• Electric Eel Acetylcholinesterase (AChE)

• Acetylthiocholine Iodide (ATChI)

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB)

• 0.1 M Phosphate Buffer, pH 8.0

• 96-well clear flat-bottom microplate

• Microplate reader

Step-by-Step Procedure:

• Plate Setup: Design the plate layout to include wells for blanks, a negative control (100% activity), a positive control (e.g., Galantamine), and various concentrations of the test compound. Each condition should be performed in triplicate.

• Reagent Addition: In each well of the 96-well plate, add the components in the following order:

  • 140 µL of 0.1 M Phosphate Buffer (pH 8.0).

  • 20 µL of the test compound dilution (or DMSO for the negative control, or positive control solution).

  • 20 µL of AChE solution (e.g., 0.5 units/mL in buffer).

• Pre-incubation: Mix gently and pre-incubate the plate at 25°C for 15 minutes. This allows the inhibitor to bind to the enzyme.

• Substrate Addition: Add 10 µL of 10 mM DTNB solution to each well.

• Reaction Initiation: Start the reaction by adding 10 µL of 14 mM ATChI solution to each well.[19]

• Measurement: Immediately measure the absorbance at 412 nm kinetically for 5-10 minutes, or as an endpoint measurement after a fixed incubation time (e.g., 10 minutes) at 25°C.[9][19]

• Calculation: Calculate the rate of reaction (change in absorbance per minute) or use the final absorbance values to determine the percent inhibition as described in section 2.3.

Protocol 2: Mushroom Tyrosinase Inhibition Assay

This assay measures the ability of a compound to inhibit the oxidation of L-DOPA to dopachrome, a colored product with an absorbance maximum around 475 nm.[10] Kojic acid is used as a standard positive control.[17]

Materials:

• Mushroom Tyrosinase

• L-3,4-dihydroxyphenylalanine (L-DOPA)

• Kojic Acid (positive control)

• 0.1 M Phosphate Buffer, pH 6.8

• 96-well clear flat-bottom microplate

• Microplate reader

Step-by-Step Procedure:

• Plate Setup: Prepare a 96-well plate with triplicate wells for blanks, negative control, positive control (Kojic Acid), and the test compound at various concentrations.

• Reagent Addition: Add the following to each well:

  • 100 µL of 0.1 M Phosphate Buffer (pH 6.8).

  • 20 µL of the test compound dilution (or DMSO for negative control, or Kojic Acid solution).

  • 40 µL of Mushroom Tyrosinase solution (e.g., 30 U/mL in buffer).[17]

• Pre-incubation: Mix and pre-incubate the plate at room temperature for 10 minutes.[17]

• Reaction Initiation: Start the enzymatic reaction by adding 40 µL of 10 mM L-DOPA solution to all wells.[10]

• Incubation: Incubate the plate at 37°C for 20 minutes.[17]

• Measurement: Measure the absorbance of each well at 475 nm.

• Calculation: Calculate the percent inhibition as described in section 2.3.

Protocol 3: Jack Bean Urease Inhibition Assay

This protocol utilizes the Berthelot (indophenol) method, which quantifies the ammonia produced from the enzymatic hydrolysis of urea.[12] The ammonia reacts with a phenol-hypochlorite solution to form a blue-green indophenol compound, measured at 625-670 nm.[12][20]

Materials:

• Jack Bean Urease

• Urea

• Phenol Nitroprusside Reagent (Reagent 1)

• Alkaline Hypochlorite Reagent (Reagent 2)

• Acetohydroxamic Acid (positive control)

• 0.1 M Phosphate Buffer, pH 7.4

• 96-well clear flat-bottom microplate

• Microplate reader

Step-by-Step Procedure:

• Plate Setup: Prepare a 96-well plate with wells for all necessary controls and test compound dilutions in triplicate.

• Reagent Addition:

  • Add 25 µL of diluted Urease enzyme solution into the desired wells.

  • Add 25 µL of the test compound dilution (or buffer for negative control, or positive control solution).

• Pre-incubation: Mix gently and pre-incubate at 37°C for 30 minutes.

• Reaction Initiation: Add 50 µL of Urea substrate solution (e.g., 100 mM in buffer) to each well.[21]

• Incubation: Incubate the plate at 37°C for 30 minutes.[21]

• Color Development:

  • Add 80 µL of Reagent 1 (Phenol Nitroprusside) to each well and mix.[21]

  • Add 40 µL of Reagent 2 (Alkaline Hypochlorite) to each well and mix.[21]

  • Incubate at 37°C for another 30 minutes to allow for color development.[21]

• Measurement: Measure the absorbance at 670 nm.[20]

• Calculation: Calculate the percent inhibition as described in section 2.3.

Part 4: Data Presentation and Interpretation

Summarizing Quantitative Data

All quantitative results from the preliminary screen should be summarized in a clear, concise table. This allows for easy comparison of the compound's activity across the different enzyme targets.

Enzyme Target	Positive Control	IC50 of Positive Control (µM)	% Inhibition of Test Compound (at 100 µM)	IC50 of Test Compound (µM)
Acetylcholinesterase	Galantamine	e.g., 1.5	Hypothetical Value	Hypothetical Value
Mushroom Tyrosinase	Kojic Acid	e.g., 18.2	Hypothetical Value	Hypothetical Value
Jack Bean Urease	Acetohydroxamic Acid	e.g., 22.5	Hypothetical Value	Hypothetical Value

Interpreting Preliminary Results

The interpretation of the data from the screening panel provides the first glimpse into the bioactivity profile of Methyl (methylsulfanyl)carbamate.

• Scenario 1: Specific Inhibition. If the compound shows potent inhibition of AChE (low µM IC50 value) but weak or no activity against Tyrosinase and Urease (>100 µM IC50), this would strongly support the initial hypothesis that it is a specific AChE inhibitor.

• Scenario 2: Non-Specific Inhibition. If the compound inhibits all three enzymes with similar potency, it may be a non-specific or promiscuous inhibitor. Such compounds are often deprioritized as they can cause off-target effects.

• Scenario 3: Novel Activity. If the compound shows no activity against AChE but is a potent inhibitor of Tyrosinase or Urease, this would represent a novel finding, suggesting an alternative mechanism of action that warrants further investigation.

Part 5: Advanced Considerations and Next Steps

Distinguishing Inhibition Modality

A critical follow-up step is to determine if the inhibition is reversible or irreversible . Carbamates are known to act as reversible, covalent inhibitors of AChE.[2] A rapid dilution experiment can provide initial evidence.[14] In this experiment, the enzyme is pre-incubated with a high concentration of the inhibitor (e.g., 10x IC50). The mixture is then diluted significantly (e.g., 100-fold) into the assay solution. If the enzyme activity is restored upon dilution, the inhibition is likely reversible. If activity remains low, the inhibition may be irreversible or very slow-binding.[14]

Caption: Differentiating reversible vs. irreversible inhibition.

Logical Follow-up Studies

The results of this preliminary screen will dictate the subsequent research direction:

• Mechanism of Action (MoA) Studies: For confirmed "hits," further kinetic studies (e.g., generating Lineweaver-Burk plots by varying substrate concentration) can elucidate the specific type of reversible inhibition (competitive, non-competitive, uncompetitive).

• Broader Selectivity Profiling: The compound should be screened against a wider panel of related enzymes (e.g., butyrylcholinesterase, other hydrolases, or serine proteases) to build a more comprehensive specificity profile.

• Cell-Based Assays: If the in vitro data are promising, the next step is to evaluate the compound's activity in a more biologically relevant context using cell-based assays.[22]

This structured, hypothesis-driven approach ensures that the preliminary screening of Methyl (methylsulfanyl)carbamate is conducted with scientific rigor, yielding reliable and interpretable data that can confidently guide future research and development efforts.

References

• Tyrosinase inhibition assay - Bio-protocol. Available at: [Link]

• 3.10. Acetylcholinesterase Inhibition Assay - Bio-protocol. Available at: [Link]

• Carbamate - Wikipedia. Available at: [Link]

• Tyrosinase Inhibition Assay - Active Concepts. Available at: [Link]

• 4.5.1. Urease Enzyme Inhibition Assay - Bio-protocol. Available at: [Link]

• Tyrosinase Inhibitor Screening Kit (Colorimetric). Available at: [Link]

• Urease Activity Assay Kit (Colorimetric). Available at: [Link]

• Can anyone provide me the protocol of finding Urease inhibition assay of natural source? - ResearchGate. Available at: [Link]

• Acetylcholinesterase Inhibition Assay (Tick or Eel) - Attogene. Available at: [Link]

• Enzyme Activity Assays | Amsbio. Available at: [Link]

• Mechanism of action of organophosphorus and carbamate insecticides - PMC - NIH. Available at: [Link]

• Enzyme Inhibitor Screening Services - BioAssay Systems. Available at: [Link]

• Cholinesterase assay by an efficient fixed time endpoint method - PMC. Available at: [Link]

• Multienzyme Inhibition Assay for Residue Analysis of Insecticidal Organophosphates and Carbamates | Journal of Agricultural and Food Chemistry - ACS Publications. Available at: [Link]

• Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC - NIH. Available at: [Link]

• EXTOXNET TIBs - Cholinesterase Inhibition - Oregon State University. Available at: [Link]

• In Vitro Enzyme Assay: Cutting Edge Research - Da-Ta Biotech. Available at: [Link]

• Using Universal Inhibitor Screening Assays to Accelerate Drug Discovery - BellBrook Labs. Available at: [Link]

• Steady-state enzyme kinetics | The Biochemist - Portland Press. Available at: [Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC. Available at: [Link]

• Basics of Enzymatic Assays for HTS - NCBI. Available at: [Link]

• Recent advances in screening of enzymes inhibitors based on capillary electrophoresis. Available at: [Link]

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Protocols & Analytical Methods

Application Note: A Robust HPLC-UV Method for the Quantification of Methyl (methylsulfanyl)carbamate

Abstract

This application note details a comprehensive, step-by-step guide for the development and validation of a reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of Methyl (methylsulfanyl)carbamate. The described method utilizes a C18 stationary phase with gradient elution and UV detection, ensuring high specificity, accuracy, and precision. This document provides researchers, scientists, and drug development professionals with a foundational protocol, from initial experimental design and optimization to full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Introduction

Methyl (methylsulfanyl)carbamate and its related compounds are part of the carbamate class of chemicals, which see wide use in agriculture as pesticides and in various industrial applications.[4][5][6] Accurate quantification of these compounds is critical for quality control, safety assessment, environmental monitoring, and in the context of drug development, for metabolite identification and impurity profiling. High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose due to its high resolving power and sensitivity, especially for polar and thermally labile molecules like carbamates.[7]

This guide provides a systematic approach to developing a robust HPLC method, emphasizing the scientific rationale behind each decision to build a self-validating and trustworthy analytical procedure.

Analyte Properties & Initial Considerations

A successful HPLC method begins with a thorough understanding of the analyte's physicochemical properties. These properties dictate the initial choice of column, mobile phase, and detector settings.

Property	Value / Characteristic	Implication for HPLC Method Development
Chemical Name	Methyl (methylsulfanyl)carbamate	-
Molecular Formula	C4H8N2O2S (Isomer dependent)	Influences choice of mass spectrometry if used.[8]
Molecular Weight	~148.18 g/mol (Isomer dependent)	Suitable for standard HPLC columns with pore sizes of 100-120 Å.[9][10]
Polarity (Predicted XLogP3)	~0.6 - 0.9	Moderately polar, indicating good retention on a reversed-phase (e.g., C18) column.[11][12]
UV Absorbance	Carbamates typically absorb in the low UV range (190-230 nm).[4][13]	A UV-Vis or Photodiode Array (PDA) detector is appropriate. A starting wavelength of 220 nm is a logical choice.[13]

Based on these properties, a reversed-phase HPLC method is the most logical starting point. The moderate polarity of the analyte suggests it will be well-retained on a non-polar stationary phase like C18, using a polar mobile phase.[14][15]

Instrumentation and Reagents

3.1. Instrumentation

• HPLC System with a binary or quaternary pump, autosampler, column thermostat, and UV-Vis or PDA detector.

• Analytical Balance

• pH Meter

• Sonicator

• Filtration assembly for mobile phase and samples (0.45 µm or 0.22 µm filters)

3.2. Chemicals and Reagents

• Methyl (methylsulfanyl)carbamate reference standard

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Water (HPLC or Milli-Q grade)

• Formic Acid (ACS Grade or higher)

3.3. Chromatography Consumables

• Analytical Column: C18, 150 mm x 4.6 mm, 5 µm particle size (A good starting point for method development).[10][15]

• Guard Column: C18, compatible with the analytical column.

• Vials: 2 mL amber glass vials with septa.

Method Development and Optimization

The goal of method development is to achieve adequate retention, good peak shape, and sufficient resolution of the analyte from any impurities or matrix components.

Initial Method Development Workflow

The logical flow for selecting initial parameters is based on the analyte's known properties and established chromatographic principles.

Caption: Initial HPLC method development workflow.

Protocol: Method Optimization

Objective: To refine the initial chromatographic conditions to achieve optimal separation (retention factor k between 2 and 10), peak symmetry, and efficiency.[14]

1. Preparation of Solutions:

• Stock Solution: Accurately weigh and dissolve Methyl (methylsulfanyl)carbamate reference standard in methanol to prepare a 1 mg/mL stock solution.

• Working Standard: Dilute the stock solution with a 50:50 mixture of water and acetonitrile to a working concentration of approximately 10 µg/mL.

2. Initial Scouting Gradient:

• Mobile Phase A: Water with 0.1% Formic Acid (v/v). The acid helps to control the pH and improve peak shape.[16][17]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid (v/v).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• UV Detection: 220 nm

• Gradient Program (Scouting):

  Time (min)	%B
  0.0	5
  20.0	95
  25.0	95
  25.1	5

  | 30.0 | 5 |

3. Gradient Optimization:

• Based on the retention time from the scouting run, adjust the gradient to improve resolution and reduce run time. The goal is to create a shallower gradient around the elution point of the analyte.[16][18]

• Example Optimized Gradient:

  Time (min)	%B
  0.0	20
  10.0	60
  12.0	95
  14.0	95
  14.1	20

  | 18.0 | 20 |

4. Further Optimization (Optional):

• Flow Rate: Adjust between 0.8 - 1.2 mL/min to fine-tune retention time and peak width.

• Temperature: Varying the column temperature (e.g., 25 °C to 40 °C) can alter selectivity, especially if co-eluting peaks are present.[17]

Method Validation Protocol (ICH Q2(R1))

Method validation demonstrates that the analytical procedure is suitable for its intended purpose. The following protocol is based on the ICH Q2(R1) guideline.[1][2][3]

Validation Workflow

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. [Separation and detection of seven carbamate pesticides in biological samples by solid phase extraction and high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. echemi.com [echemi.com]
• 9. Choosing the Right HPLC Column: A Complete Guide | Phenomenex [phenomenex.com]
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• 12. (E)-Methomyl | C5H10N2O2S | CID 5353758 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 14. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
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• 17. Improving Separation of Peaks in RP HPLC | MICROSOLV [mtc-usa.com]
• 18. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]

how to prepare and store Methyl (methylsulfanyl)carbamate stock solutions

An in-depth technical guide for researchers and drug development professionals on the preparation, formulation, and stabilization of Methyl (methylsulfanyl)carbamate stock solutions.

Introduction: The Chemical Context of Carbamates

Methyl (methylsulfanyl)carbamate (CAS No. 41744-82-5) is a specialized carbamate derivative utilized extensively in agrochemical development, enzyme inhibition assays, and as a synthetic intermediate[1]. In biological research, carbamates are highly valued for their ability to act as reversible covalent inhibitors of serine hydrolases (such as acetylcholinesterase and plasma platelet-activating factor acetylhydrolase)[2].

However, the defining structural feature of this class—the carbamate ester bond—is inherently susceptible to nucleophilic attack. In aqueous environments, particularly at pH extremes, carbamates undergo rapid hydrolysis, yielding an amine, an alcohol (or thiol), and carbon dioxide. Therefore, generating a high-fidelity, strictly anhydrous stock solution is not merely a procedural step; it is the foundational requirement for ensuring assay reproducibility and preventing false-negative results driven by compound degradation.

Physicochemical Constraints & Causality in Solvent Selection

To engineer a self-validating preparation protocol, the methodology must be grounded in the molecule's physicochemical constraints.

Dimethyl sulfoxide (DMSO) is universally selected as the primary vehicle for carbamate stock solutions[2][3]. The causality here is twofold:

• Aprotic Nature: Unlike protic solvents (e.g., ethanol, methanol), DMSO does not provide the hydrogen-bonding network necessary to catalyze the hydrolytic cleavage of the carbamate bond.

• Solvation Power: DMSO effectively disrupts the crystal lattice of hydrophobic carbamates, allowing for high-concentration master stocks that minimize the final solvent volume required in downstream assays.

Table 1: Physicochemical Profile & Formulation Vehicles

Vehicle Type	Composition	Purpose	Max Soluble Concentration
Master Stock	100% Anhydrous DMSO	Long-term stable storage	> 25.0 mg/mL[4]
In Vitro Assay	≤ 0.5% DMSO in Aqueous Buffer	Cell culture / Enzyme assays	Assay dependent[3]
In Vivo (Co-solvent)	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	IV/IP administration	≥ 2.5 mg/mL[4][5]

| In Vivo (Lipid) | 10% DMSO, 90% Corn Oil | Oral (PO) administration | ≥ 2.5 mg/mL[4] |

Experimental Protocols

Protocol A: Preparation of a 50 mM Master Stock Solution

This protocol is designed to eliminate ambient moisture introduction, which is the primary catalyst for carbamate degradation.

• Thermal Equilibration: Transfer the sealed vial of lyophilized Methyl (methylsulfanyl)carbamate from cold storage to a desiccator at room temperature for 30–60 minutes.

  • Causality: Opening a cold vial in a humid laboratory instantly causes water condensation on the hygroscopic powder, initiating micro-hydrolysis before the solvent is even added.

• Weighing: In a low-humidity environment, weigh the required mass using a calibrated analytical microbalance.

• Primary Dissolution: Add the calculated volume of anhydrous, cell-culture grade DMSO (≥99.9% purity).

• Homogenization: Vortex vigorously for 1 to 2 minutes. If the compound resists complete dissolution, apply mild sonication in a water bath (maximum 30°C) for 5 minutes.

  • Validation Check: The solution must be completely optically clear. Any turbidity indicates incomplete dissolution. Do not exceed 30°C, as thermal stress accelerates carbamate breakdown[4][6].

• Aliquoting: Divide the master stock into 50 µL single-use aliquots in amber microcentrifuge tubes to protect the thio-derivative from UV-induced radical degradation.

Caption: Workflow for the anhydrous preparation and storage of carbamate stock solutions.

Protocol B: Step-Down Formulation for In Vivo Administration

Direct injection of high-concentration DMSO is toxic and causes localized tissue necrosis. A step-down co-solvent system is mandatory for in vivo models[4][6].

• Organic Dilution: Add 100 µL of the DMSO master stock to 400 µL of Polyethylene Glycol 300 (PEG300). Vortex until uniformly mixed.

  • Causality: PEG300 acts as a transitional co-solvent. It prevents the highly hydrophobic carbamate from instantly precipitating ("crashing out") when it eventually meets the aqueous phase[4][5].

• Micellar Encapsulation: Add 50 µL of Tween-80 and vortex gently.

  • Causality: Tween-80 is a non-ionic surfactant that forms micelles around the hydrophobic drug molecules, providing a thermodynamic shield against the aqueous environment.

• Aqueous Transition: Slowly add 450 µL of sterile Saline (0.9% NaCl) dropwise while continuously vortexing.

  • Validation Check: Allow the formulation to sit at room temperature for 15 minutes. Centrifuge at 10,000 x g for 2 minutes and inspect the bottom of the tube. If a white pellet forms, the compound has precipitated, and the formulation must be discarded[6].

Mechanism of Action: Why Structural Integrity Matters

The entire purpose of rigorous stock preparation is to preserve the carbamate moiety so it can interact with its biological target. Carbamates function as pseudo-substrates for serine hydrolases. They bind to the active site and undergo a reaction where the leaving group (in this case, the methylsulfanyl moiety) is expelled, leaving the enzyme covalently "carbamylated" and temporarily inactive[2].

If the stock solution is degraded by water prior to the assay, the carbamate is already hydrolyzed into inert byproducts, resulting in a complete loss of inhibitory activity.

Caption: Mechanism of serine hydrolase inhibition via reversible carbamylation by carbamates.

Storage and Stability Directives

The degradation kinetics of Methyl (methylsulfanyl)carbamate are strictly governed by temperature and freeze-thaw cycles.

• Working Solutions (Aqueous): Must be prepared fresh immediately before use. Discard any remaining aqueous solution after 4 hours[6].

• Medium-Term Storage (-20°C): DMSO master stock aliquots are stable for up to 1 month when protected from light[4].

• Long-Term Storage (-80°C): DMSO master stock aliquots are stable for up to 6 months[2][4].

• The Freeze-Thaw Rule: Strictly avoid freeze-thaw cycles. Repeated temperature fluctuations draw atmospheric moisture into the tube, providing the water necessary to cleave the carbamate bond. Once an aliquot is thawed, discard any unused portion.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Optimization and characterization of a carbamate inhibitor for plasma platelet-activating factor acetylhydrolase (pPAFAH) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Carbamate Insecticides Target Human Melatonin Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Utilizing Methyl (methylsulfanyl)carbamate as a Versatile Precursor in Advanced Organic Synthesis

Introduction & Chemical Overview

Methyl (methylsulfanyl)carbamate (CAS No. 41744-82-5) is a highly versatile, bifunctional precursor utilized extensively in advanced organic synthesis and drug development. Structurally characterized by a polarized nitrogen-sulfur (N-S) bond, this compound serves a dual purpose: it acts as a highly efficient electrophilic methylsulfenylating agent and as a robust building block for complex N-sulfenyl carbamates.

In medicinal chemistry, the strategic incorporation of a methylthio ( −SCH3​ ) group is a proven method to modulate a drug candidate's lipophilicity, metabolic stability, and target binding affinity. Conversely, the carbamate moiety is a ubiquitous structural motif in both pharmaceuticals and agrochemicals. Methyl (methylsulfanyl)carbamate provides a streamlined, atom-economical pathway to access these high-value molecular architectures without relying on highly toxic or unstable reagents.

Mechanistic Insights: The Causality of N-S Bond Activation

The synthetic utility of Methyl (methylsulfanyl)carbamate stems from the differential electronegativity and polarizability of its N-S bond. Under neutral conditions, the compound is relatively stable, allowing for safe handling and storage compared to volatile and corrosive [1].

However, the introduction of a carbophilic Lewis acid (e.g., Trimethylsilyl trifluoromethanesulfonate, TMSOTf) fundamentally alters the electronic distribution. The Lewis acid coordinates to the carbonyl oxygen of the carbamate, withdrawing electron density from the nitrogen atom. This activation severely weakens the N-S bond, promoting heterolytic cleavage. The resulting intermediate acts as a highly reactive methylsulfenium ion equivalent ( [CH3​S]+ ), which readily undergoes ( SE​Ar ) with electron-rich arenes, such as indoles or pyrroles[2]. Recent advances in asymmetric synthesis also demonstrate the utility of such sulfenylated precursors in constructing complex [3].

By understanding this causality, researchers can precisely tune the reaction conditions—selecting the appropriate Lewis acid and solvent—to favor either electrophilic sulfenylation or nucleophilic N-alkylation.

Mechanistic pathway of Lewis acid-mediated electrophilic methylsulfenylation.

Experimental Protocols

Protocol A: Lewis Acid-Catalyzed Electrophilic Methylsulfenylation of Indoles

This protocol describes a self-validating system for the regioselective C3-methylsulfenylation of indole derivatives.

Materials & Reagents:

• Indole substrate (1.0 mmol)

• Methyl (methylsulfanyl)carbamate (1.2 mmol)

• TMSOTf (0.1 mmol, 10 mol%)

• Anhydrous Dichloromethane (DCM, 5.0 mL)

• Saturated aqueous NaHCO3​

Step-by-Step Methodology:

• Preparation: Flame-dry a 25 mL round-bottom flask under an argon atmosphere. Add the indole substrate (1.0 mmol) and Methyl (methylsulfanyl)carbamate (1.2 mmol).

• Solvation: Dissolve the reactants in 5.0 mL of anhydrous DCM. Cool the reaction mixture to -78 °C using a dry ice/acetone bath to prevent uncontrolled exothermic decomposition.

• Activation: Add TMSOTf (0.1 mmol) dropwise via a gas-tight syringe. Causality Note: The catalytic amount of Lewis acid ensures the controlled generation of the electrophilic species without over-activating the substrate.

• Reaction Monitoring: Allow the reaction to stir at -78 °C for 1 hour, then gradually warm to 0 °C. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (8:2) eluent system. The disappearance of the indole starting material validates the completion of the electrophilic addition.

• Quenching: Quench the reaction by adding 5.0 mL of saturated aqueous NaHCO3​ . Self-Validation: This step is critical as it immediately neutralizes the Lewis acid, preventing product degradation or polymerization.

• Extraction & Purification: Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to isolate the 3-(methylthio)indole product.

Step-by-step experimental workflow for the methylsulfenylation of indoles.

Protocol B: Synthesis of N-Sulfenyl Carbamate Agrochemical Precursors

This protocol outlines the use of Methyl (methylsulfanyl)carbamate as an intact building block, utilizing the nucleophilicity of the[4].

Step-by-Step Methodology:

• Deprotonation: In a dry flask under nitrogen, dissolve Methyl (methylsulfanyl)carbamate (1.0 mmol) in anhydrous Tetrahydrofuran (THF, 5.0 mL). Cool to 0 °C.

• Base Addition: Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 mmol) portion-wise. Self-Validation: Stir for 30 minutes until hydrogen gas evolution ceases, visually validating the formation of the sodium carbamate salt.

• Alkylation: Dropwise add an alkyl halide (e.g., benzyl bromide, 1.1 mmol).

• Completion: Stir at room temperature for 4 hours. Quench with water, extract with Ethyl Acetate, dry, and purify to yield the functionalized N-alkyl-N-(methylsulfanyl)carbamate.

Data Presentation: Optimization of Reaction Conditions

The choice of catalyst and solvent profoundly impacts the yield of the methylsulfenylation reaction. The table below summarizes the optimization data for Protocol A, highlighting the causality behind the experimental choices.

Entry	Catalyst (10 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Observation / Causality
1	None	DCM	25	24	<5	N-S bond remains intact without Lewis acid activation.
2	BF3​⋅OEt2​	DCM	0	4	65	Moderate activation; minor side products observed.
3	TMSOTf	DCM	-78 to 0	2	92	Optimal activation; high regioselectivity at C3.
4	TMSOTf	THF	-78 to 0	6	40	Lewis acid coordinates with THF oxygen, reducing efficacy.
5	FeCl3​	Toluene	25	12	55	Sluggish reaction due to poor solubility of the catalyst.

Table 1: Optimization of conditions for the electrophilic methylsulfenylation of indole using Methyl (methylsulfanyl)carbamate.

References

• Yisimayili, N., Li, Z.-F., Liu, T., & Lu, C.-D. (2024). Stereoselective Electrophilic Sulfenylation of β,β-Disubstituted Enesulfinamides: Asymmetric Construction of Less Accessible Acyclic α,α-Disubstituted α-Sulfenylated Ketimines. Organic Letters.[Link]

• Ghosh, A., & Radosevich, A. T. (2019). Organophosphorus-Catalyzed Deoxygenation of Sulfonyl Chlorides: Electrophilic (Fluoroalkyl)sulfenylation by PIII/PV=O Redox Cycling. Angewandte Chemie International Edition.[Link]

• Luisi, R., & Bull, J. A. (2020). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances.[Link]

• Jiang, X., et al. (2019). Enantioselective Markovnikov Addition of Carbamates to Allylic Alcohols for the Construction of α-Secondary and α-Tertiary Amines. Journal of the American Chemical Society.[Link]

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• 1. Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organophosphorus-Catalyzed Deoxygenation of Sulfonyl Chlorides: Electrophilic (Fluoroalkyl)sulfenylation by PIII/PV=O Redox Cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoselective Electrophilic Sulfenylation of β,β-Disubstituted Enesulfinamides: Asymmetric Construction of Less Accessible Acyclic α,α-Disubstituted α-Sulfenylated Ketimines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: A Guide to Solubilizing Methyl (methylsulfanyl)carbamate in Aqueous Media

Welcome to the technical support center for Methyl (methylsulfanyl)carbamate. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the poor aqueous solubility of this compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but also the scientific rationale behind them, empowering you to make informed decisions for your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of Methyl (methylsulfanyl)carbamate and the common initial questions regarding its solubility.

Q1: What is Methyl (methylsulfanyl)carbamate and why is it poorly soluble in water?

Methyl (methylsulfanyl)carbamate is a small organic molecule belonging to the carbamate ester class.[1] Its structure contains both a carbamate group and a methylsulfanyl (thioether) group. While these groups possess some polarity, the overall molecule is dominated by non-polar hydrocarbon regions. This hydrophobic nature is the primary reason for its low solubility in polar solvents like water.[2][3] Factors contributing to its poor aqueous solubility include:

• Hydrophobicity: A high octanol-water partition coefficient (LogP) indicates a preference for lipid-like environments over aqueous ones. Similar small molecule carbamates used as pesticides, such as Methiocarb, have a LogP of ~3.18, indicating poor water solubility.[4]

• Crystal Lattice Energy: The compound exists as a solid at room temperature, meaning energy is required to break its stable crystal lattice structure before it can dissolve.[3]

Q2: What is the expected aqueous solubility of Methyl (methylsulfanyl)carbamate and are there any stability concerns?

The aqueous solubility is expected to be very low, likely in the low µg/mL range. For context, the related compound Methiocarb has a water solubility of only 27 mg/L.[4]

Regarding stability, carbamate esters can be susceptible to hydrolysis, especially under alkaline (high pH) conditions, which breaks them down.[2][5] While generally more stable than corresponding esters, this is a critical consideration when developing formulations, as significant degradation can impact experimental results.[5][6] N-monosubstituted carbamates are often less stable at physiological pH than N,N-disubstituted carbamates.[7]

Part 2: Troubleshooting Guides & Protocols

This section provides a systematic approach to overcoming solubility challenges, from basic to advanced techniques.

Initial Troubleshooting: A Step-Wise Approach

For any new compound, a tiered approach to solubilization is recommended. Start with the simplest, least disruptive methods before moving to more complex formulations.

Caption: Initial solubility troubleshooting workflow.

Guide 2.1: Co-Solvent Systems

The most common first step is to use a water-miscible organic solvent, or "co-solvent," to create a stock solution that can be diluted into your aqueous experimental media.[8][]

• Mechanism: Co-solvents work by reducing the overall polarity of the solvent system (water), making it more favorable for hydrophobic compounds to dissolve.[][10] They disrupt the strong hydrogen-bonding network of water that would otherwise exclude the non-polar solute.[]

• Common Issue - "Crashing Out": A frequent problem is that the compound is soluble in the high-concentration stock but precipitates (crashes out) when diluted into the aqueous buffer.[11] This happens when the final concentration of the organic solvent is too low to maintain solubility. The key is to find a balance where the final co-solvent concentration is high enough to keep the compound in solution but low enough to be tolerated by your experimental system (e.g., cells or animals).

Table 1: Common Co-Solvents for Biological Assays

Co-Solvent	Typical Starting Stock Conc.	Max Final Assay Conc. (General Guide)	Notes
DMSO (Dimethyl sulfoxide)	10-50 mM	< 0.5% (v/v)	Excellent solubilizing power but can be toxic to cells at higher concentrations.[12][13]
Ethanol	10-50 mM	< 1.0% (v/v)	Good for many compounds; less toxic than DMSO but also a weaker solvent.
PEG 400 (Polyethylene Glycol 400)	10-30 mM	< 5.0% (v/v)	Often used in in vivo formulations due to lower toxicity. Can be viscous.[11]
DMA (Dimethylacetamide)	10-50 mM	< 0.5% (v/v)	Strong solvent, but toxicity must be carefully evaluated for the specific assay.[]

Protocol 2.1.1: Preparing a Co-Solvent Stock Solution

• Preparation: Prepare a high-concentration stock solution (e.g., 20 mM) of Methyl (methylsulfanyl)carbamate in 100% DMSO. Ensure it is fully dissolved using vortexing or brief sonication.

• Serial Dilution: Create a working stock by diluting the 20 mM stock into your aqueous media (e.g., cell culture media or PBS). For example, a 1:100 dilution gives a 200 µM solution with 1% DMSO.

• Observation: Visually inspect for any signs of precipitation immediately and after a short incubation (e.g., 30 minutes) at the experimental temperature.

• Optimization: If precipitation occurs, try lowering the working stock concentration or testing a different co-solvent from Table 1. Always include a "vehicle control" in your experiments containing the same final concentration of the co-solvent without the compound.

Guide 2.2: Advanced Solubilization Techniques

If co-solvents are insufficient or cause toxicity, advanced formulation strategies using excipients are necessary. These are particularly important for in vivo studies where the final solvent concentration is strictly limited.

Caption: Selecting an advanced solubilization strategy.

2.2.1: Using Surfactants

• Mechanism: Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration or CMC), self-assemble into spherical structures called micelles in water.[8][14] The hydrophobic core of the micelle can encapsulate poorly soluble drug molecules, while the hydrophilic outer shell keeps the entire complex dissolved in the aqueous medium.[14][15]

• Common Examples: Polysorbate 80 (Tween® 80) and Kolliphor® EL (formerly Cremophor® EL) are non-ionic surfactants frequently used in pharmaceutical formulations.[15][16]

Protocol 2.2.1.1: Formulation with Tween® 80

• Vehicle Preparation: Prepare a 10% (w/v) Tween® 80 solution in saline or PBS.

• Compound Addition: Weigh the required amount of Methyl (methylsulfanyl)carbamate and add it to a small volume of a co-solvent like ethanol to create a slurry or concentrated solution. This pre-wetting step improves dispersion.

• Solubilization: Add the Tween® 80 vehicle to the compound slurry with vigorous vortexing or sonication. The solution may need to be warmed slightly (e.g., to 40°C) to facilitate micelle formation and drug encapsulation.

• Final Volume: Adjust to the final volume with the aqueous buffer. The resulting formulation should be a clear, homogenous solution.

• Caution: High concentrations of some surfactants can be associated with toxicity, so it is crucial to use the lowest effective concentration.[8][17]

2.2.2: Using Cyclodextrins

• Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[18][19] They can encapsulate a poorly soluble "guest" molecule (the drug) within this cavity, forming a water-soluble "inclusion complex."[18][20][21] This process does not involve micelles but is a true 1:1 host-guest complexation in many cases.[18]

• Common Examples: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD, Captisol®) are widely used due to their high aqueous solubility and favorable safety profiles.[17][20][22]

Protocol 2.2.2.1: Formulation with HP-β-CD

• Vehicle Preparation: Prepare a 20-40% (w/v) solution of HP-β-CD in water or the desired aqueous buffer. This may require stirring or gentle heating to fully dissolve the cyclodextrin.

• Compound Addition: Add the powdered Methyl (methylsulfanyl)carbamate directly to the HP-β-CD solution.

• Complexation: Vigorously mix the suspension. This is often done by sonicating or shaking overnight at room temperature to allow sufficient time for the inclusion complex to form.

• Clarification: After mixing, the solution should be clear. If any undissolved material remains, it can be removed by filtration through a 0.22 µm filter, as this indicates the saturation limit of the complex has been reached.

Part 3: The Role of pH Adjustment

Q: Can I use pH to increase the solubility of Methyl (methylsulfanyl)carbamate?

Adjusting the pH is a powerful technique for compounds that have ionizable functional groups (i.e., acidic or basic pKa values).[8][][23] By converting a neutral molecule into a charged salt, aqueous solubility can be dramatically increased.[8]

However, the carbamate group in Methyl (methylsulfanyl)carbamate is generally considered neutral within the physiological pH range (approx. 2-8).[24] Therefore, pH adjustment is unlikely to significantly increase its solubility.[23] Extreme pH values (highly acidic or basic) should be avoided as they can cause chemical degradation (hydrolysis) of the carbamate bond.[25]

When to Consider a pH Screen: Despite its neutral character, a simple pH-solubility screen can be a worthwhile empirical check.

Protocol 3.1: Small-Scale pH Solubility Screen

• Buffer Preparation: Prepare a set of buffers at various pH values (e.g., pH 4.0, pH 7.4, pH 9.0).

• Compound Addition: Add an excess amount of solid Methyl (methylsulfanyl)carbamate to a small volume (e.g., 1 mL) of each buffer in separate vials.

• Equilibration: Shake the vials at a controlled temperature for 24 hours to allow the system to reach equilibrium.

• Separation & Analysis: Centrifuge the samples to pellet the undissolved solid. Carefully remove the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method like HPLC-UV.

• Evaluation: A significant increase in concentration at a specific pH would indicate some degree of ionizability. However, for this compound, large changes are not expected.

References

• Solubilization techniques used for poorly water-soluble drugs - PMC. (n.d.). National Institutes of Health (NIH). Retrieved March 20, 2024, from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2024). MDPI. Retrieved March 20, 2024, from [Link]

• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research. Retrieved March 20, 2024, from [Link]

• How can cyclodextrins enhance solubility? (2023). Carbohydrate Chronicles Season 2 / Ep 8. Retrieved March 20, 2024, from [Link]

• Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. (2023). MDPI. Retrieved March 20, 2024, from [Link]

• Solubility enhancement techniques: A comprehensive review. (2023). World Journal of Advanced Research and Reviews. Retrieved March 20, 2024, from [Link]

• Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. (2023). International Journal of Pharmacy & Pharmaceutical Research. Retrieved March 20, 2024, from [Link]

• Ammonium carbamate. (n.d.). Wikipedia. Retrieved March 20, 2024, from [Link]

• Photoremediation of Carbamate Residues in Water. (2012). SciSpace. Retrieved March 20, 2024, from [Link]

• behavior, persistence & degradation of carbamate and thiocarbamate herbicides in the environment. (n.d.). UC ANR Portal. Retrieved March 20, 2024, from [Link]

• Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System. (n.d.). Dr. Zachary H. Houston. Retrieved March 20, 2024, from [Link]

• Carbamate. (n.d.). Wikipedia. Retrieved March 20, 2024, from [Link]

• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. (2022). National Institutes of Health (NIH). Retrieved March 20, 2024, from [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (2014). Touro Scholar. Retrieved March 20, 2024, from [Link]

• Understanding Methiocarb (CAS 2032-65-7): Chemical Properties and Applications. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.. Retrieved March 20, 2024, from [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. (2015). ACS Publications. Retrieved March 20, 2024, from [Link]

• Which one is stronger in alkaline hydrolysis? Carbamate or Ester? (2016). ResearchGate. Retrieved March 20, 2024, from [Link]

• Carbamate ester prodrugs of dopaminergic compounds: synthesis, stability, and bioconversion. (1990). National Institutes of Health (NIH). Retrieved March 20, 2024, from [Link]

• Surfactant–Particle Engineering Hybrids: Emerging Strategies for Enhancing Solubility and Oral Bioavailability of Poorly Water-Soluble Drugs. (2023). MDPI. Retrieved March 20, 2024, from [Link]

• Efficient Synthesis of Readily Water-Soluble Sulfonic Acid Carbamates. (2018). National Institutes of Health (NIH). Retrieved March 20, 2024, from [Link]

• Kinetics of Carbaryl Hydrolysis. (n.d.). Clemson University. Retrieved March 20, 2024, from [Link]

• Methiocarb. (n.d.). Wikipedia. Retrieved March 20, 2024, from [Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. (2012). National Institutes of Health (NIH). Retrieved March 20, 2024, from [Link]

• Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. (2021). ResearchGate. Retrieved March 20, 2024, from [Link]

• The Hydrophobic Effect and the Role of Cosolvents. (2017). The Journal of Physical Chemistry B. Retrieved March 20, 2024, from [Link]

• Impact of Surfactants as Formulation Additives and Media Components on the Performance of Amorphous Solid Dispersions. (2023). ACS Publications. Retrieved March 20, 2024, from [Link]

• Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions. (n.d.). Google Patents.

• pH Adjustment in Wastewater Treatment: Mechanisms and Applications. (2023). LinkedIn. Retrieved March 20, 2024, from [Link]

• How can I dissolve hydrophobic compounds in DMEM media? (2015). ResearchGate. Retrieved March 20, 2024, from [Link]

• Methiocarb | C11H15NO2S. (n.d.). PubChem. Retrieved March 20, 2024, from [Link]

• pH Adjustment in Wastewater Treatment: Mechanisms and Applications. (2023). LinkedIn. Retrieved March 20, 2024, from [Link]

• pH Adjustment: Essential Techniques for Maintaining Optimal Water Quality. (2024). LinkedIn. Retrieved March 20, 2024, from [Link]

• (E)-Methomyl | C5H10N2O2S. (n.d.). PubChem. Retrieved March 20, 2024, from [Link]

• pH Adjustment and Neutralization, the basics. (n.d.). Digital Analysis. Retrieved March 20, 2024, from [Link]

• Methiocarb (Ref: OMS 93). (n.d.). AERU, University of Hertfordshire. Retrieved March 20, 2024, from [Link]

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• 4. Methiocarb - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
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• 7. Carbamate ester prodrugs of dopaminergic compounds: synthesis, stability, and bioconversion - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. pubs.acs.org [pubs.acs.org]
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• 25. cecas.clemson.edu [cecas.clemson.edu]

Technical Support Center: Stabilization of Methyl (methylsulfanyl)carbamate in Biological Matrices

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the notorious instability of organic carbamates—specifically Methyl (methylsulfanyl)carbamate—in plasma and biological samples.

Carbamates are highly susceptible to rapid degradation in biological matrices due to a "dual-threat" environment: enzymatic cleavage by plasma esterases and chemical hydrolysis driven by physiological pH[1]. This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to ensure absolute sample integrity from blood draw to LC-MS/MS analysis.

Mechanistic Insight: The "Dual-Threat" Degradation

To stabilize Methyl (methylsulfanyl)carbamate, you must understand why it degrades. The carbamate functional group (an amide-ester hybrid) is inherently vulnerable in ex vivo environments[1]:

• Enzymatic Hydrolysis: Human and animal plasma are rich in butyrylcholinesterase (BChE) and carboxylesterases. These serine hydrolases rapidly cleave the ester bond of the carbamate.

• Chemical Hydrolysis: Carbamates undergo base-catalyzed hydrolysis. At a physiological pH of 7.4, the hydroxyl ions attack the carbonyl carbon. This process accelerates exponentially at room temperature[2].

Because these two pathways operate independently, a single stabilization approach (e.g., just freezing the sample) will fail. You must simultaneously inhibit the enzymes and lower the pH.

Quick Reference: Comparative Stability Data

The following table summarizes the expected stability of carbamates in plasma under various processing conditions based on empirical bioanalytical data[2].

Storage Condition	Temperature	Chemical Additive(s)	Estimated Half-Life	Verdict
Untreated Plasma	25°C (Room Temp)	None	< 30 minutes	❌ Critical Failure
Untreated Plasma	4°C	None	< 12 hours	❌ Unacceptable
Acidified Plasma	4°C	0.1% Formic Acid (pH ~4.5)	~ 48 hours	⚠️ Marginal
Inhibitor-Treated	4°C	1 mM PMSF	~ 72 hours	⚠️ Marginal
Acidified + Inhibitor	-80°C	Formic Acid + PMSF	> 6 months	✅ Gold Standard

Troubleshooting FAQs

Q: Why am I seeing a 40% loss of Methyl (methylsulfanyl)carbamate during a single freeze-thaw cycle? A: During the freezing and thawing transitions, the sample spends time in a liquid state where esterases remain active. Furthermore, as water freezes, the concentration of solutes (including enzymes and physiological salts) increases in the unfrozen fraction, locally accelerating degradation. Solution: Always thaw samples in an ice-water bath, never at room temperature. Ensure the plasma was treated with an esterase inhibitor (like PMSF) prior to the first freeze.

Q: I acidified my plasma to pH 2.0 using Hydrochloric Acid (HCl), but my compound still degraded. Why? A: You over-acidified the sample. While base-catalyzed hydrolysis occurs at pH > 7.0, extreme acidic conditions (pH < 3.0) trigger acid-catalyzed cleavage of the carbamate bond. Solution: Use a weaker organic acid like Formic Acid or Citric Acid to gently buffer the plasma to a "sweet spot" of pH 4.0 – 5.0 . This neutralizes base-catalyzed hydrolysis without triggering acid degradation.

Q: Can I use Methanol instead of Acetonitrile for protein precipitation (PPT)? A: It is highly discouraged. While methanol precipitates proteins, cold Acetonitrile yields a tighter protein pellet and is significantly more effective at rapidly denaturing plasma esterases[3]. Additionally, in aqueous-organic mixtures, carbamates can undergo transesterification in the presence of nucleophilic alcohols like methanol if the pH is not strictly controlled[4]. Acetonitrile is an aprotic solvent and eliminates this risk.

Q: Is Sodium Fluoride (NaF) in grey-top blood collection tubes sufficient to stop enzymatic degradation? A: No. While NaF is a weak, broad-spectrum esterase and enolase inhibitor, it is not potent enough to completely halt the specific carboxylesterases that target carbamates. You must supplement with a covalent serine-protease inhibitor like Phenylmethylsulfonyl fluoride (PMSF) immediately after plasma separation.

Self-Validating Experimental Protocol for LC-MS/MS

This protocol is designed as a self-validating system. By incorporating pH checks and strict temperature controls, you eliminate the variables that lead to batch failures.

Phase 1: Blood Collection & Separation

• Preparation: Pre-chill K2EDTA blood collection tubes on ice.

• Collection: Draw blood and immediately invert the tube 5 times to mix the anticoagulant. Submerge the tube in an ice-water bath. Do not use wet ice alone; water ensures maximum thermal transfer.

• Centrifugation: Centrifuge at 3,000 x g for 10 minutes at 4°C . Causality Check: Spinning at room temperature generates rotor heat, which will accelerate esterase activity and destroy your analyte before you even extract the plasma.

Phase 2: Chemical Stabilization (The Critical Step) 4. Cocktail Addition: Transfer 1 mL of the separated plasma to a pre-chilled cryovial. Immediately add:

• 10 µL of 10% Formic Acid (in MS-grade water)

• 10 µL of 100 mM PMSF (dissolved in anhydrous ethanol)

• Self-Validation (pH Check): Gently invert to mix. Spot 5 µL of the stabilized plasma onto a narrow-range pH indicator strip.

  • Pass: pH is between 4.0 and 5.0. Proceed to extraction or storage.

  • Fail: pH is > 5.0. Add an additional 5 µL of 10% Formic Acid and re-test.

Phase 3: Extraction via Protein Precipitation 6. Precipitation: Aliquot 100 µL of the stabilized plasma into a microcentrifuge tube. Add 300 µL of ice-cold Acetonitrile containing your stable-isotope-labeled internal standard[3]. 7. Denaturation: Vortex vigorously for 2 minutes. The high ratio of organic solvent (3:1) instantly denatures any remaining active enzymes. 8. Clarification: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial for immediate LC-MS/MS analysis.

Pathway Visualization: Degradation & Intervention

The following diagram maps the dual degradation pathways of Methyl (methylsulfanyl)carbamate in plasma and illustrates exactly where our protocol interventions halt analyte loss.

Fig 1: Dual degradation pathways of carbamates in plasma and targeted stabilization interventions.

References

• Simultaneous quantification of carbamate insecticides in human plasma by liquid chromatography/tandem mass spectrometry Source: PubMed (National Institutes of Health) URL:[Link][3]

• The Stability of Carbamates in Blood Samples under Experimental Conditions Source: Thai Journal Online (ThaiJO) URL:[Link][2]

• Key parameters for carbamate stability in dilute aqueous–organic solution Source: ResearchGate URL:[Link][4]

• Organic Carbamates in Drug Design and Medicinal Chemistry Source: PMC - National Institutes of Health URL:[Link][1]

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• 3. Simultaneous quantification of carbamate insecticides in human plasma by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Signal-to-Noise Ratio (SNR) in Methyl (methylsulfanyl)carbamate NMR Spectra

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals experiencing low Signal-to-Noise Ratio (SNR) during the Nuclear Magnetic Resonance (NMR) analysis of Methyl (methylsulfanyl)carbamate (CAS: 41744-82-5) .

Because this molecule contains a unique sulfenamide-carbamate linkage ( CH3​−O−C(=O)−NH−S−CH3​ ), standard troubleshooting steps (like simply increasing concentration) are often insufficient. This guide addresses the fundamental physical chemistry causing signal degradation and provides field-proven, self-validating protocols to resolve them.

Mechanistic Causes of Low SNR in Sulfenamide-Carbamates

When analyzing Methyl (methylsulfanyl)carbamate, low SNR is rarely just an issue of sample mass. It is fundamentally tied to the molecule's structural dynamics:

• Proton Exchange Dynamics: The NH proton is highly labile. In the presence of trace water or protic solvents (like CD3​OD ), rapid chemical exchange broadens the NH resonance, distributing its signal intensity across a wide frequency range and burying it in the baseline noise.

• Restricted Rotation (Dynamic NMR Effects): The carbamate linkage exhibits partial double-bond character due to lone-pair delocalization from the nitrogen to the carbonyl oxygen. This restricted rotation around the C−N bond leads to intermediate exchange rates between rotamers at room temperature (298 K), causing the O−CH3​ and S−CH3​ peaks to broaden significantly and lose peak height ().

• Quadrupolar Relaxation: The 1H nucleus of the NH group is directly bonded to a 14N nucleus (Spin I=1 ). The rapid quadrupolar relaxation of the nitrogen nucleus provides an efficient relaxation pathway for the attached proton, further broadening the peak and reducing its SNR ().

Troubleshooting Workflow

Follow this logical progression to isolate and resolve SNR issues systematically.

Figure 1: Step-by-step troubleshooting workflow for resolving low SNR in NMR spectroscopy.

Detailed Experimental Protocols

Do not guess acquisition parameters. Use these self-validating protocols to empirically determine the optimal settings for your specific sample.

Protocol A: Optimizing Relaxation Delay (D1) via Inversion Recovery

Causality: If the relaxation delay (D1) is shorter than 5×T1​ , the nuclear spins do not fully return to thermal equilibrium between scans. This saturates the signal, drastically reducing SNR.

• Preparation: Dissolve 10 mg of Methyl (methylsulfanyl)carbamate in 0.6 mL of strictly anhydrous CDCl3​ .

• Execution: Set up an Inversion Recovery pulse sequence ( 180∘−τ−90∘−Acquisition ).

• Arraying: Array the delay time ( τ ) from 0.1 s to 10.0 s across 10 steps.

• Calculation: Plot the peak intensity vs. τ and fit to the equation Iz​=I0​(1−2e−τ/T1​) to extract the T1​ value for the slowest relaxing proton (usually O−CH3​ ).

• Implementation: Set the acquisition D1 parameter to 5×T1​ (typically 3-5 seconds).

• Self-Validation System: When D1 is correctly set, the integration ratios of the O−CH3​ , S−CH3​ , and NH peaks will perfectly match the theoretical 3:3:1 ratio. If the NH peak integrates to <1, exchange or saturation is still occurring.

Protocol B: Variable Temperature (VT) NMR for Rotamer Coalescence

Causality: Heating the sample increases the thermal energy, accelerating the rotation around the C−N bond. Once the exchange rate exceeds the NMR timescale, the broad rotameric signals coalesce into a single, sharp peak, dramatically increasing peak height and SNR.

• Baseline: Insert the sample into the NMR probe and acquire a standard 1H spectrum at 298 K.

• Heating: Gradually increase the probe temperature in 10 K increments up to 330 K.

• Equilibration: Allow 5-10 minutes for thermal equilibration at each step.

• Calibration: Re-tune and re-match the probe at each new temperature, as temperature changes alter the dielectric properties of the sample. Re-shim the Z1 and Z2 gradients to maximize the lock signal.

• Acquisition: Acquire the spectrum at the elevated temperature.

• Self-Validation System: The full-width at half-maximum (FWHM) of the O−CH3​ and S−CH3​ peaks will measurably decrease as temperature increases, confirming dynamic exchange as the root cause of the initial broadening.

Frequently Asked Questions (FAQs)

Q: I increased the number of scans (NS) from 16 to 64, but the SNR didn't quadruple. Why? A: SNR scales with the square root of the number of scans ( SNR∝NS​ ). Increasing NS by a factor of 4 will only double the SNR. To quadruple the SNR, you must increase the scans by a factor of 16 (e.g., from 16 to 256).

Q: Does probe tuning really affect SNR that much? A: Absolutely. Probe tuning ensures the LC circuit resonates exactly at the Larmor frequency of the target nucleus, while matching adjusts the impedance to 50 ohms. Poor tuning reflects RF power back to the amplifier, reducing the 90∘ pulse efficiency and decreasing the induced signal voltage in the receiver coil ().

Q: Why is the NH peak completely missing in my spectrum? A: If you are using a protic deuterated solvent (like CD3​OD or D2​O ), the NH proton undergoes rapid isotopic exchange with deuterium, rendering it invisible to 1H NMR. Switch to an anhydrous, aprotic solvent like CDCl3​ or DMSO−d6​ .

Data Presentation

Table 1: Expected 1H NMR Parameters for Methyl (methylsulfanyl)carbamate (400 MHz, 298 K, CDCl3​ )

Functional Group	Expected Chemical Shift (ppm)	Multiplicity	Integration	Estimated T1​ (s)	Common SNR Issues
O−CH3​	~3.7 - 3.9	Singlet	3H	1.5 - 2.5	Dynamic broadening (rotamers)
S−CH3​	~2.3 - 2.5	Singlet	3H	1.5 - 2.5	Dynamic broadening (rotamers)
NH	~6.0 - 7.0	Broad Singlet	1H	0.5 - 1.0	Exchange, Quadrupolar broadening

Table 2: SNR Scaling vs. Number of Scans (NS)

Number of Scans (NS)	Relative Acquisition Time	Theoretical SNR Multiplier
16	1x	1.0x
64	4x	2.0x
256	16x	4.0x
1024	64x	8.0x

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[Link]

• Deetz, M. J., Forbes, C. C., Jonas, M., Malerich, J. P., Smith, B. D., & Wiest, O. (2002). "Unusually Low Barrier to Carbamate C−N Rotation." The Journal of Organic Chemistry, 67(11), 3949–3952.[Link]

• Boguszewicz, Ł., Hajduk, A., Mrochem-Kwarciak, J., Skorupa, A., Ciszek, M., & Sokół, M. (2019). "NMR-based metabolomics in real-time monitoring of treatment induced toxicity and cachexia in head and neck cancer: a method for early detection of high risk patients." Metabolomics, 15(9), 118.[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl (methylsulfanyl)carbamate

For the diligent researcher, scientist, and drug development professional, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical compounds you handle. The proper disposal of these materials is not merely a regulatory hurdle but a cornerstone of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a detailed, step-by-step protocol for the safe disposal of methyl (methylsulfanyl)carbamate, grounding each recommendation in established safety principles for the broader carbamate class of compounds.

While specific toxicological and environmental data for methyl (methylsulfanyl)carbamate is not extensively documented, its structural classification as a carbamate ester necessitates a cautious approach. Carbamates, as a class, are recognized for their potential as cholinesterase inhibitors, with many exhibiting significant toxicity.[1][2] Therefore, the procedures outlined below are based on a conservative risk assessment, aligning with best practices for handling hazardous chemical waste.

Hazard Assessment and Risk Mitigation: Understanding the "Why"

Before any disposal protocol is initiated, a thorough understanding of the potential hazards is paramount. This foundational knowledge informs every subsequent step, ensuring that safety is proactive, not reactive.

Inherent Risks of Carbamates:

• Toxicity: Carbamates can be toxic if ingested, inhaled, or absorbed through the skin.[3][4] The primary mechanism of toxicity for many carbamates is the reversible inhibition of the acetylcholinesterase enzyme, which can lead to a range of adverse health effects.[1]

• Irritation: Direct contact can cause irritation to the skin and eyes.[5]

• Carcinogenicity: Some carbamate compounds are suspected of causing cancer.[5][6]

Due to these potential hazards, methyl (methylsulfanyl)carbamate must be handled as a hazardous substance, and all waste generated from its use must be disposed of as hazardous waste.[2][7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE protocol is non-negotiable. The causality is simple: to prevent exposure, a physical barrier is essential.

• Gloves: Wear nitrile or neoprene gloves. Latex gloves do not provide adequate protection against many chemical classes, including insecticides like carbamates.[1] Always inspect gloves for tears or punctures before use.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes or airborne particles.[5]

• Lab Coat: A lab coat or chemical-resistant apron should be worn to protect the skin and clothing.[3]

• Respiratory Protection: If there is a risk of generating dust or aerosols, or if working outside of a certified chemical fume hood, a respirator is required.[4][9]

Step-by-Step Disposal Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where each step logically follows from the initial hazard assessment to ensure containment and compliance.

3.1. Waste Segregation and Containment

The principle of waste segregation is to prevent unintended and potentially dangerous chemical reactions.[2]

• Designate a Waste Container: Use a dedicated, clearly labeled hazardous waste container for all methyl (methylsulfanyl)carbamate waste. The container should be made of a compatible material, such as high-density polyethylene (HDPE).[2]

• Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name "Methyl (methylsulfanyl)carbamate," and identify the associated hazards (e.g., "Toxic," "Irritant").[2]

• Solid Waste: Place uncontaminated methyl (methylsulfanyl)carbamate powder and any contaminated solid materials (e.g., weighing paper, gloves, pipette tips) directly into the designated solid hazardous waste container.[2]

• Liquid Waste: For solutions containing methyl (methylsulfanyl)carbamate, use a dedicated liquid hazardous waste container. Do not mix with other solvent waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

• Keep Containers Closed: Hazardous waste containers must be kept tightly sealed at all times, except when adding waste.[3][7]

3.2. Decontamination of Glassware and Surfaces

Any apparatus or surface that comes into contact with methyl (methylsulfanyl)carbamate must be decontaminated.

• Initial Rinse: In a chemical fume hood, rinse contaminated glassware with a suitable solvent, such as ethanol or acetone.

• Collect Rinseate: This initial solvent rinseate is now considered hazardous liquid waste and must be collected in the appropriate, labeled container.[2]

• Washing: After the initial solvent rinse, glassware can be washed with soap or a strong detergent and water.[10]

• Surface Decontamination: For work surfaces, a solution of sodium carbonate (washing soda) or a strong soap solution can be used for scrubbing.[10] For more significant decontamination, a preparation of household bleach and hydrated lime can be effective for carbamates.[11] All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as solid hazardous waste.

3.3. Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

• Alert and Evacuate: Alert personnel in the immediate area and, if necessary, evacuate.

• Control and Contain: Prevent the spill from spreading and entering drains or waterways.[7][12]

• For Solid Spills: To prevent the generation of dust, you can lightly mist the spilled material with water.[13] Carefully sweep the material into a designated hazardous waste container.

• For Liquid Spills: Cover the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[12] Use non-sparking tools to collect the absorbed material and place it in the hazardous waste container.[12]

• Decontaminate: Clean the spill area as described in the surface decontamination section above.[11]

Disposal Pathway Decision Workflow

The following diagram illustrates the logical flow for determining the correct disposal stream for various forms of methyl (methylsulfanyl)carbamate waste.

Sources

• 1. Carbamate Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. genfarm.com.au [genfarm.com.au]
• 4. villacrop.co.za [villacrop.co.za]
• 5. tcichemicals.com [tcichemicals.com]
• 6. dcfinechemicals.com [dcfinechemicals.com]
• 7. assets.thermofisher.cn [assets.thermofisher.cn]
• 8. Methomyl (HSG 97, 1995) [inchem.org]
• 9. cdn.chemservice.com [cdn.chemservice.com]
• 10. Decontamination [fao.org]
• 11. auf.isa-arbor.com [auf.isa-arbor.com]
• 12. CARBAMATE PESTICIDE, LIQUID, POISONOUS, FLAMMABLE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. ICSC 0177 - METHOMYL [inchem.org]